Cas no 2248-12-6 (4-(3-FLUOROPHENYL)-1-BUTENE)

• Product Name: 4-(3-FLUOROPHENYL)-1-BUTENE
• CAS No: 2248-12-6
• MF: C₁₀H₁₁F
• MW: 150.192746400833
• MDL: MFCD07698624
• CID: 4458053
• PubChem ID: 24721816
• Update Time: 2025-10-28

4-(3-FLUOROPHENYL)-1-BUTENE Chemical and Physical Properties

Names and Identifiers

• 4-(3-FLUOROPHENYL)-1-BUTENE
• Benzene, 1-(3-buten-1-yl)-3-fluoro-
• 1-but-3-enyl-3-fluorobenzene
• DTXSID90641168
• MFCD07698624
• SCHEMBL12955192
• 1-(But-3-en-1-yl)-3-fluorobenzene
• 2248-12-6
• AKOS006287523

• MDL： MFCD07698624
• Inchi： 1S/C10H11F/c1-2-3-5-9-6-4-7-10(11)8-9/h2,4,6-8H,1,3,5H2
• InChI Key： UMKWOKGXBVXLTN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CCC=C

Computed Properties

• Exact Mass: 150.084478513g/mol
• Monoisotopic Mass: 150.084478513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(3-FLUOROPHENYL)-1-BUTENE

Comprehensive Overview of 4-(3-FLUOROPHENYL)-1-BUTENE (CAS No. 2248-12-6): Properties, Applications, and Industry Insights

4-(3-FLUOROPHENYL)-1-BUTENE (CAS No. 2248-12-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. The presence of a fluorine atom on the phenyl ring enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers often search for "4-(3-FLUOROPHENYL)-1-BUTENE synthesis" or "CAS 2248-12-6 applications," reflecting its growing relevance in advanced chemical workflows.

One of the key features of 4-(3-FLUOROPHENYL)-1-BUTENE is its role as a building block in the development of bioactive molecules. The compound's ability to undergo selective functionalization has made it a focal point in drug discovery, particularly in the design of fluorinated pharmaceuticals. Recent trends in the pharmaceutical industry highlight the demand for "fluorine-containing compounds" due to their improved metabolic stability and bioavailability. This aligns with the increasing interest in "green chemistry alternatives" and "sustainable synthesis methods," where 2248-12-6 serves as a case study for efficient halogenation techniques.

From a material science perspective, 4-(3-FLUOROPHENYL)-1-BUTENE is explored for its potential in polymeric materials and liquid crystals. Its incorporation into polymer chains can impart thermal resistance and chemical inertness, addressing queries like "high-performance polymers with fluorinated units." Additionally, the compound's compatibility with cross-coupling reactions (e.g., Suzuki or Heck reactions) is frequently discussed in academic forums, emphasizing its versatility in catalyzed transformations.

Environmental and regulatory considerations are also critical when discussing CAS No. 2248-12-6. While the compound is not classified as hazardous under major regulatory frameworks, its handling requires adherence to standard laboratory safety protocols. Searches such as "safe handling of fluorinated butenes" or "2248-12-6 storage guidelines" indicate user concerns about operational best practices. Furthermore, the compound's biodegradability and eco-friendly disposal methods are emerging topics, reflecting the industry's shift toward green manufacturing principles.

In analytical chemistry, 4-(3-FLUOROPHENYL)-1-BUTENE is characterized using techniques like GC-MS (Gas Chromatography-Mass Spectrometry) and NMR spectroscopy, which are frequently referenced in queries such as "analytical methods for fluorophenyl derivatives." These methods ensure precise identification and purity assessment, crucial for applications in high-precision formulations.

The commercial availability of 2248-12-6 through specialty chemical suppliers has expanded its accessibility for research institutions and industrial labs. Procurement-related searches, including "buy 4-(3-FLUOROPHENYL)-1-BUTENE" or "CAS 2248-12-6 suppliers," underscore its market demand. However, users are advised to verify supplier certifications to ensure compliance with quality standards like ISO or USP.

Looking ahead, the compound's potential in emerging technologies such as organic electronics and catalysis continues to drive innovation. Discussions around "fluorinated compounds in OLEDs" or "2248-12-6 in catalytic systems" highlight its interdisciplinary appeal. As research progresses, 4-(3-FLUOROPHENYL)-1-BUTENE is poised to remain a cornerstone in both academic and industrial chemistry landscapes.